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Executive Summary
This Application Note details the protocol for synthesizing Disperse Red 19 (DR19) based

polyurethane (PU) and fabricating high-quality, free-standing films. DR19 is a pseudo-stilbene

azo dye widely utilized in photonics for its high hyperpolarizability (

) and thermal stability. When covalently incorporated into a polyurethane backbone, it forms a
material critical for non-linear optical (NLO) applications, including electro-optic modulators and
second-harmonic generation (SHG) devices.

Target Audience: Materials Scientists, Chemical Engineers, and Pharmaceutical/Device

Researchers requiring precise polymer film fabrication techniques.

Core Objectives
Synthesis: Covalent attachment of DR19 to isocyanate backbones to prevent chromophore

aggregation.
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Fabrication: Production of optical-quality, defect-free, free-standing films (thickness 10–50

m).

Integrity: Ensuring mechanical robustness and long-term orientational stability.

Scientific Foundation & Mechanism[1]
The Chemistry of DR19-PU
Disperse Red 19 contains two hydroxyl (-OH) groups, functioning as a diol monomer. In this

protocol, we utilize a step-growth polymerization mechanism where DR19 reacts with a

diisocyanate (e.g., Toluene Diisocyanate - TDI or Isophorone Diisocyanate - IPDI).

Why Polyurethane? The urethane linkage (-NH-CO-O-) provides extensive hydrogen

bonding, which rigidifies the polymer lattice. This rigidity is crucial for maintaining the non-

centrosymmetric alignment of chromophores induced during poling, preventing relaxation

(decay of NLO signal).

Stoichiometry: A strict 1:1 molar ratio of -OH to -NCO groups is targeted for high molecular

weight linear polymers.
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Figure 1: Reaction pathway for the synthesis of DR19-Polyurethane via step-growth

polymerization.

Materials & Equipment
Reagents

Reagent Grade/Purity Purpose

Disperse Red 19 95% (Recrystallized) NLO Chromophore (Diol)

Toluene Diisocyanate (TDI) >98% Electrophile (Monomer)

DMF (Dimethylformamide) Anhydrous, 99.8% Reaction Solvent

DBTDL Catalyst Grade Polymerization Catalyst

Methanol ACS Reagent Precipitation/Washing

PVA (Polyvinyl Alcohol) Mw 89k-98k Sacrificial Layer

Critical Equipment
Spin Coater: Programmable (100–5000 RPM).

Vacuum Oven: Capable of 150 °C at <1 mbar.

Inert Atmosphere Glovebox (Optional but recommended for isocyanate handling).

Corona Poling Setup: HV supply (5-10 kV) with tungsten needle.

Protocol A: Synthesis of DR19-Polyurethane
Safety Warning: Isocyanates are potent sensitizers and respiratory irritants. All operations must

be performed in a fume hood.

Step 1: Precursor Purification
Rationale: Commercial DR19 contains impurities that act as plasticizers, lowering the glass

transition temperature (

) and optical stability.
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Procedure: Recrystallize DR19 from hot ethanol twice. Dry in a vacuum oven at 60°C for 24

hours.

Step 2: Polymerization[2]
Dissolution: In a flame-dried three-neck flask under Nitrogen (

), dissolve 1.0 eq of purified DR19 in anhydrous DMF (10 wt% concentration).

Activation: Add 1.05 eq of TDI. (The slight excess accounts for trace moisture scavenging).

Catalysis: Inject 0.1 mol% Dibutyltin dilaurate (DBTDL).

Reaction: Heat to 90°C with magnetic stirring. Maintain for 24–48 hours.

Checkpoint: Monitor reaction via FTIR.[1] The isocyanate peak at ~2270 cm⁻¹ should

decrease significantly.

Termination: Cool to room temperature. Precipitate the polymer dropwise into a large excess

of Methanol (10:1 Methanol:DMF ratio).

Purification: Filter the red solid, wash with methanol, and vacuum dry at 80°C for 48 hours to

remove all solvent traces.

Protocol B: Fabrication of Free-Standing Films[2][4]
Creating a free-standing film requires a Sacrificial Layer Lift-Off technique.[2] Direct peeling

often fractures brittle NLO films.

Workflow Diagram
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Figure 2: Workflow for the fabrication of free-standing DR19-PU films using a water-soluble

sacrificial layer.

Step-by-Step Procedure
1. Sacrificial Layer Deposition

Prepare a 5 wt% PVA solution in deionized water. Stir at 80°C until clear. Filter through a

0.45

m filter.

Spin coat PVA onto a clean glass slide:
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Speed: 2000 RPM

Time: 60 seconds

Bake at 100°C for 10 minutes to remove water. Result: A thin, transparent water-soluble

coating.

2. DR19-PU Casting
Dissolve the synthesized DR19-PU in Cyclohexanone or DMF (10–15 wt% for thick films).

Filter solution through a 0.2

m PTFE filter to remove scattering centers.

Spin coat on top of the PVA layer:

Step 1: 500 RPM for 10s (Spread)

Step 2: 1000–1500 RPM for 40s (Thickness control)

Soft Bake: 60°C for 30 mins (Hot plate).

Hard Bake: 100°C in a vacuum oven for 12 hours. Crucial: Slow ramping prevents solvent

bubbles.

3. Poling (Optional but Recommended for NLO)
If NLO activity is required, the film must be poled before lift-off while supported by the glass.

Heat to

(typically ~140°C for DR19-PU).

Apply Corona field (6 kV/cm) for 30 mins.

Cool to room temp with field on.

4. Lift-Off Process
Score the edges of the film with a razor blade.
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Immerse the glass slide slowly into a bath of Deionized Water at room temperature.

Wait 10–30 minutes. The water will diffuse through the edges, dissolving the PVA.

The DR19-PU film will float off onto the water surface.

Capture: Carefully lift the film using a wire loop or metal frame (washer).

Dry in a desiccator.

Characterization & Validation
Parameter Method Acceptance Criteria

Film Thickness Profilometry / Ellipsometry Target ± 10% uniformity.

Residual Solvent
TGA (Thermogravimetric

Analysis)

< 0.5% weight loss below

150°C.

Chromophore Integrity UV-Vis Spectroscopy at ~470–480 nm. No

bleaching.

Polymerization FTIR
Disappearance of NCO peak

(2270 cm⁻¹).

NLO Coefficient
Second Harmonic Generation

(SHG) signal > 50 pm/V (if poled).

Troubleshooting Guide
Issue: Film is cloudy or opaque.

Cause: Phase separation or humidity absorption during spinning (Isocyanates react with

moisture to form urea).

Solution: Spin coat in a dry environment (<30% RH). Use anhydrous solvents.

Issue: Pinholes in the film.

Cause: Dust particles or rapid solvent evaporation.
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Solution: Perform all casting in a laminar flow hood. Use a higher boiling point solvent (e.g.,

Cyclohexanone instead of THF).

Issue: Film cracks during lift-off.

Cause: Film is too brittle or internal stress is high.

Solution: Use a lower molecular weight PVA for faster dissolution. Anneal the film at

before lift-off to relax stresses.

References
Synthesis & NLO Properties: Chen, M., et al. "Synthesis and properties of novel

polyurethanes containing NLO chromophores." Polymer, vol. 46, no.[3] 14, 2005.

Free-Standing Film Fabrication: Stadermann, M., et al. "Fabrication of Large-area Free-

standing Ultrathin Polymer Films."[2] Journal of Visualized Experiments (JoVE), no. 100,

2015.[4][1][2][5]

DR19 Thermal Stability: Shi, Y., et al. "Thermosetting nonlinear optical polymer:

Polyurethane with disperse red 19 side groups."[6] Applied Physics Letters, vol. 60, 1992.

Solvent Casting Protocols: Siemann, U. "Solvent Cast Technology – A Versatile Tool for Thin

Film Production." Progress in Colloid and Polymer Science, vol. 130, 2005.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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